2-(Ethylthio)nicotinic acid
Cat. No. B1582056
CAS No.:
27868-76-4
M. Wt: 183.23 g/mol
InChI Key: LYHPPDODTUEXAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09447044B2
Procedure details
2-Mercapto-nicotinic acid (2 g, 12.8 mmol) and bromoethane were reacted in the same manner as in Step A of Preparation Example 1 to obtain the title compound (1.9 g, 80%).
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[SH:1][C:2]1[N:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].Br[CH2:12][CH3:13]>>[CH2:12]([S:1][C:2]1[N:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5])[CH3:13]
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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SC1=C(C(=O)O)C=CC=N1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)SC1=C(C(=O)O)C=CC=N1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.9 g | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
